Cas no 2138312-87-3 (2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide)

• Product Name: 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide
• CAS No: 2138312-87-3
• MF: C₇H₁₁ClN₄O₂
• MW: 218.64083981514
• CID: 5852192
• PubChem ID: 165459776
• Update Time: 2025-05-26

2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-744521
• 2138312-87-3
• 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide

• Inchi： 1S/C7H11ClN4O2/c1-14-4-5(8)6-2-10-11-12(6)3-7(9)13/h2,5H,3-4H2,1H3,(H2,9,13)
• InChI Key： RUYWPERDRABDMF-UHFFFAOYSA-N
• SMILES： ClC(COC)C1=CN=NN1CC(N)=O

Computed Properties

• Exact Mass: 218.0570533g/mol
• Monoisotopic Mass: 218.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83Ų

Additional information on 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide

Introduction to 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide (CAS No. 2138312-87-3)

2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138312-87-3, belongs to a class of molecules known for their potential biological activity. The structure of this compound incorporates several key functional groups, including an acetamide moiety and a 1H-1,2,3-triazole ring, which are often associated with enhanced pharmacological properties.

The acetamide group in 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide plays a crucial role in determining its solubility and reactivity. This feature makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the 1H-1,2,3-triazole ring suggests potential interactions with biological targets, which is a common motif in drug discovery. The triazole ring is known for its stability and ability to form hydrogen bonds, making it an attractive component in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate triazole rings due to their broad spectrum of biological activities. Research has shown that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide, particularly the 1-chloro-2-methoxyethyl group, may contribute to its unique pharmacological profile. This group introduces both lipophilic and hydrophilic characteristics, potentially enhancing the compound's ability to interact with biological membranes.

The synthesis of 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide involves multiple steps that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process that has been extensively studied and optimized. The subsequent functionalization with the 1-chloro-2-methoxyethyl group adds another layer of complexity but also opens up possibilities for further derivatization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The pharmacological evaluation of 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes involved in cancer progression. Preliminary findings suggest that this compound may interfere with key signaling pathways by binding to specific target proteins. These interactions could lead to the development of new therapeutic strategies against resistant forms of cancer.

In addition to its anticancer potential, 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide has shown promise in other therapeutic areas. Studies have indicated that it may have neuroprotective effects by modulating neurotransmitter systems. This is particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide. The ability of this compound to cross the blood-brain barrier is also an important consideration for its potential clinical application.

The chemical stability and bioavailability of 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide are critical factors that influence its suitability for further development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its structure and purity. These studies have provided valuable insights into its molecular behavior and interactions with biological systems.

The future prospects for 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]acetamide are promising given the ongoing research in medicinal chemistry and drug discovery. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of this compound from laboratory research to clinical trials.

In conclusion, 2-[5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazol-1-y]acetamide (CAS No. 2138312) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in the development of new treatments for various diseases.